PF-05274857 Hydrochloride
PF-05274857 Hydrochloride
Sonic hedgehog (Shh) signaling is initiated by binding of the ligand, Shh, to the receptor Patched 1, which relieves suppression by the associated receptor Smoothened (Smo). PF-05274857 is an antagonist which binds Smo (Ki = 4.6 nM), blocking Gli1 transcription in cells stimulated with Shh (IC50 = 2.7 nM). When administered orally, it distributes through plasma to skin and tumor and remains metabolically stable. PF-05274857 also penetrates the blood-brain barrier and inhibits Smo activity in the brain.
Brand Name:
Vulcanchem
CAS No.:
1613439-62-5
VCID:
VC0032608
InChI:
InChI=1S/C20H25ClN4O3S.ClH/c1-14-10-15(2)20(23-12-14)16-11-18(22-13-17(16)21)24-5-7-25(8-6-24)19(26)4-9-29(3,27)28;/h10-13H,4-9H2,1-3H3;1H
SMILES:
CC1=CC(=C(N=C1)C2=CC(=NC=C2Cl)N3CCN(CC3)C(=O)CCS(=O)(=O)C)C.Cl
Molecular Formula:
C20H26Cl2N4O3S
Molecular Weight:
473.413
PF-05274857 Hydrochloride
CAS No.: 1613439-62-5
Reference Standards
VCID: VC0032608
Molecular Formula: C20H26Cl2N4O3S
Molecular Weight: 473.413
| CAS No. | 1613439-62-5 |
|---|---|
| Product Name | PF-05274857 Hydrochloride |
| Molecular Formula | C20H26Cl2N4O3S |
| Molecular Weight | 473.413 |
| IUPAC Name | 1-[4-[5-chloro-4-(3,5-dimethylpyridin-2-yl)pyridin-2-yl]piperazin-1-yl]-3-methylsulfonylpropan-1-one;hydrochloride |
| Standard InChI | InChI=1S/C20H25ClN4O3S.ClH/c1-14-10-15(2)20(23-12-14)16-11-18(22-13-17(16)21)24-5-7-25(8-6-24)19(26)4-9-29(3,27)28;/h10-13H,4-9H2,1-3H3;1H |
| Standard InChIKey | GULNFUQAVPTTQV-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(N=C1)C2=CC(=NC=C2Cl)N3CCN(CC3)C(=O)CCS(=O)(=O)C)C.Cl |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Sonic hedgehog (Shh) signaling is initiated by binding of the ligand, Shh, to the receptor Patched 1, which relieves suppression by the associated receptor Smoothened (Smo). PF-05274857 is an antagonist which binds Smo (Ki = 4.6 nM), blocking Gli1 transcription in cells stimulated with Shh (IC50 = 2.7 nM). When administered orally, it distributes through plasma to skin and tumor and remains metabolically stable. PF-05274857 also penetrates the blood-brain barrier and inhibits Smo activity in the brain. |
| Synonyms | 1-(4-(5’-Chloro-3,5-dimethyl-[2,4’-bipyridin]-2’-yl)piperazin-1-yl)-3-(methylsulfonyl)propan-1-one Monohydrochloride |
| PubChem Compound | 90489027 |
| Last Modified | Nov 12 2021 |
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